![molecular formula C9H16ClNO2 B6208796 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride CAS No. 2703780-21-4](/img/no-structure.png)
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride
Overview
Description
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride (1-ABCH) is an organic compound, a derivative of 1-azabicyclo[3.3.1]nonane with a hydrochloride group attached to the carboxylic acid group. 1-ABCH is a colorless, odorless, and crystalline solid that is soluble in water and other polar solvents. 1-ABCH is a versatile compound and has a wide range of applications in the fields of synthetic organic chemistry, pharmaceuticals, and biochemistry.
Mechanism of Action
The mechanism of action of 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride is not well understood. However, it is believed that 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride acts as an acid catalyst in the synthesis of compounds and as a proton donor in the study of enzyme kinetics. It is also believed that 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride may act as a chelating agent, binding to metal ions and forming complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride are not well understood. However, it is believed that 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride may have an effect on the activity of enzymes and other proteins. It is also believed that 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride may affect the structure and function of cells and tissues.
Advantages and Limitations for Lab Experiments
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, readily available from chemical suppliers. It is also relatively stable and has a low toxicity. However, 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride is not very soluble in organic solvents, and its solubility in water is limited.
Future Directions
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride has many potential applications in the future. It could be used in the development of new drugs and other compounds, as well as in the study of enzyme kinetics and protein structure and function. It could also be used in the synthesis of polymers and other materials. Additionally, it could be used in the development of new catalysts and in the study of biochemical and physiological processes. Finally, 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride could be used in the development of new analytical methods and in the study of environmental contaminants.
Synthesis Methods
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride can be synthesized through a variety of methods. The most common method is the reaction of 1-azabicyclo[3.3.1]nonane and hydrochloric acid. This reaction occurs in aqueous solution at room temperature and results in the formation of 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride. Other methods for the synthesis of 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride include the reaction of 1-azabicyclo[3.3.1]nonane and hydrochloric acid in the presence of a catalyst, such as pyridine, or the reaction of 1-azabicyclo[3.3.1]nonane and a halogenated hydrocarbon, such as chloroform, in the presence of a base.
Scientific Research Applications
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic compounds. It has also been used as a catalyst in the synthesis of polymers and other materials. In addition, 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride has been used in the study of enzyme kinetics and in the study of the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride involves the conversion of a starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Ammonium acetate", "Benzyl bromide", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ammonium acetate in ethanol to form 1-aminocyclohexanone.", "Step 2: 1-aminocyclohexanone is reacted with benzyl bromide in ethanol to form 1-benzyl-1-aminocyclohexane.", "Step 3: 1-benzyl-1-aminocyclohexane is reacted with sodium hydroxide in ethanol to form 1-benzyl-1-aminocyclohexane hydrochloride.", "Step 4: 1-benzyl-1-aminocyclohexane hydrochloride is reacted with sodium bicarbonate in diethyl ether to form 1-benzyl-1-azabicyclo[3.3.1]nonane.", "Step 5: 1-benzyl-1-azabicyclo[3.3.1]nonane is reacted with hydrochloric acid to form 1-azabicyclo[3.3.1]nonane hydrochloride.", "Step 6: 1-azabicyclo[3.3.1]nonane hydrochloride is reacted with sodium hydroxide in water to form 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride.", "Step 7: The product is purified by recrystallization and drying to obtain the final compound." ] } | |
CAS RN |
2703780-21-4 |
Product Name |
1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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